An In-depth Technical Guide to Cefditoren-d3: Chemical Structure, Isotopic Labeling, and Analytical Applications
An In-depth Technical Guide to Cefditoren-d3: Chemical Structure, Isotopic Labeling, and Analytical Applications
This technical guide provides a comprehensive overview of Cefditoren-d3, a deuterated isotopologue of the third-generation cephalosporin antibiotic, Cefditoren. Primarily utilized by researchers, scientists, and drug development professionals, this document details its chemical structure, isotopic labeling, and its critical role as an internal standard in analytical and pharmacokinetic studies.
Chemical Structure and Isotopic Labeling
Cefditoren-d3 is a stable isotope-labeled version of Cefditoren where three hydrogen atoms on the methoxy group have been replaced with deuterium atoms. This specific labeling provides a mass shift that is readily detectable by mass spectrometry, making it an ideal internal standard for the accurate quantification of Cefditoren in biological matrices.
The molecular formula for Cefditoren-d3 is C19H15D3N6O5S3, and it has a molecular weight of approximately 509.59 g/mol . The IUPAC name for Cefditoren-d3 is (6R, 7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-((methoxy-d3)imino)acetamido)-3-((Z)-2-(4-methylthiazol-5-yl)vinyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.[1]
Table 1: Physicochemical Properties of Cefditoren-d3
| Property | Value |
| Molecular Formula | C19H15D3N6O5S3 |
| Molecular Weight | 509.59 g/mol |
| IUPAC Name | (6R, 7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-((methoxy-d3)imino)acetamido)-3-((Z)-2-(4-methylthiazol-5-yl)vinyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Isotopic Labeling | Deuterium (d3) on the methoxy group |
| Primary Application | Internal standard for analytical and pharmacokinetic studies |
Mass Spectrometry and Fragmentation Data
A detailed study on the hydrolytic degradation products of Cefditoren pivoxil using LC-MS/TOF provides valuable insight into its fragmentation pathways. The major fragments observed are a result of the cleavage of the β-lactam ring and the loss of various side chains.
Table 2: Mass Spectral Fragmentation Data of Cefditoren Pivoxil (as a proxy for Cefditoren-d3)
| Fragment Description | Proposed Structure | m/z (Observed) |
| [M+H]+ of Cefditoren Pivoxil | C25H28N6O7S3 | 621.1265 |
| Loss of pivaloyloxymethyl group | C19H18N6O5S3 | 507.0499 |
| Further fragmentation | C18H15N5O4S3 | 477.0397 |
| Further fragmentation | C12H12N4O3S2 | 350.0631 |
| Further fragmentation | C9H8N3O2S2 | 282.0451 |
| Thiazole-containing fragment | C7H9N2OS | 240.0754 |
Data is derived from studies on the non-deuterated Cefditoren pivoxil and is intended to be representative of the fragmentation of the core Cefditoren structure.[2][3]
Experimental Protocols
Proposed Synthesis of Cefditoren-d3
A specific, detailed protocol for the synthesis of Cefditoren-d3 is not publicly available. However, based on the general synthesis of Cefditoren and related compounds, a plausible route involves the use of a deuterated methoxylamine in the formation of the methoxyimino group on the acetamido side chain.
A patent for the preparation of Cefditoren pivoxil outlines a multi-step synthesis.[4][5] The key modification for producing Cefditoren-d3 would be the substitution of methoxylamine hydrochloride with methoxylamine-d3 hydrochloride in the appropriate synthetic step. The subsequent purification would likely involve chromatographic techniques to ensure high isotopic and chemical purity.
Analytical Method for Quantification using LC-MS/MS
The following is a representative protocol for the quantification of Cefditoren in a biological matrix using Cefditoren-d3 as an internal standard.
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Sample Preparation:
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To a 100 µL aliquot of the biological sample (e.g., plasma), add 10 µL of a known concentration of Cefditoren-d3 solution (internal standard).
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Perform protein precipitation by adding 200 µL of methanol containing 0.1% formic acid.
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Vortex the mixture for 15 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.
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Dilute the supernatant 1:4 with water containing 0.1% formic acid before injection into the LC-MS/MS system.
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LC-MS/MS Conditions:
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LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
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Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm).
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Mobile Phase A: 2 mM ammonium formate with 0.1% formic acid in water.
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Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient Elution: A suitable gradient to separate Cefditoren from matrix components.
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Flow Rate: 0.5 mL/min.
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Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI) mode.
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MRM Transitions: Monitor the specific precursor-to-product ion transitions for both Cefditoren and Cefditoren-d3.
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Visualization of Experimental Workflows
Use of Cefditoren-d3 as an Internal Standard in a Pharmacokinetic Study
The following diagram illustrates the typical workflow for a pharmacokinetic study where Cefditoren-d3 is used as an internal standard for the quantification of Cefditoren in biological samples.
Caption: Workflow for a pharmacokinetic study using Cefditoren-d3 as an internal standard.
Logical Relationship in LC-MS/MS Quantification
This diagram illustrates the logical relationship between the analyte, the internal standard, and the final concentration determination in an LC-MS/MS-based bioanalytical method.
Caption: Logic of quantification using an internal standard in LC-MS/MS analysis.
References
- 1. researchgate.net [researchgate.net]
- 2. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. CN104513256A - Preparation method of cefditoren pivoxil - Google Patents [patents.google.com]
- 5. CN108727418B - Preparation method of cefditoren pivoxil dimer - Google Patents [patents.google.com]
